Boric Acid

• CAS No.: 10043-35-3
• Product Name: Boric Acid
• Molecular Formula: H3BO3; BH3O3; B(OH)3; H3BO3; B(OH)3; BH3O3
• Molecular Weight: 61.84 g/mol
• IUPAC Name: boric acid
• Standard InChI: InChI=1S/BH3O3/c2-1(3)4/h2-4H
• Standard InChIKey: KGBXLFKZBHKPEV-UHFFFAOYSA-N
• Impurities: The principal impurities in technical grade boric acid are the by-product sulfate (0.1%) and various minor metallic impurities present in the borate ore /technical grade/
• SMILES: B(O)(O)O
• Canonical SMILES: B(O)(O)O
• Boiling Point: 572 °F at 760 mm Hg (decomposes) (NTP, 1992); 300; 572°F
• Colorform: Colorless, transparent crystals or white granules or powder; Colorless triclinic crystals; White waxy triclinic solid plates
• Density: 1.435 at 68 °F (USCG, 1999); 1.5 g/cu cm; Relative density (water = 1): 1.5; 1.435
• Melting Point: 340 °F (NTP, 1992); 169; 170.9 °C; 171°C; 340°F
• Physical Description: Boric acid is an odorless white solid. Melting point 171°C. Sinks and mixes with water. (USCG, 1999); DryPowder; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; PelletsLargeCrystals; Colourless, odourless, transparent crystals or white granules or powder; slightly unctuous to the touch; occurs in nature as the mineral sassolite; Solid; ODOURLESS COLOURLESS CRYSTALS OR WHITE POWDER.; Odorless white solid.
• Description: Boric Acid is a weakly acidic hydrate of boric oxide with mild antiseptic, antifungal, and antiviral properties. The exact mechanism of action of boric acid is unknown; generally cytotoxic to all cells. It is used in the treatment of yeast infections and cold sores.; Boric acid is an odorless white solid. Melting point 171°C. Sinks and mixes with water. (USCG, 1999); Boric acid is a member of boric acids. It has a role as an astringent. It is a conjugate acid of a dihydrogenborate.
• Related CAS: 13460-50-9 (HBO2); 13813-79-1 (H3(10)BO3)
• Shelf Life: Stable in air.; ...Stable up to 100 °C
• Solubility: 10 to 50 mg/mL at 66° F (NTP, 1992); Soluble in hot water, partially soluble in cold water; Solubility: in glycerol 17.5% at 25 °C; ethylene glycol 18.5% at 25 °C; in methanol 173.9 g/L at 25 °C; in ethanol 94.4 g/L at 25 °C; in acetone 0.6% at 25 °C; ethyl acetate 1.5% at 25 °C; Water solubility: 2.52% at 0 °C; 3.49% at 10 °C; 4.72% at 20 °C; 6.23% at 30 °C; 8.08% at 40 °C; 10.27% at 50 °C; 12.97% at 60 °C; 15.75% at 70 °C; 19.10% at 80 °C; 23.27% at 90 °C; 27.53% at 100 °C; Solubility in water is increased by hydrochloric acid; In water, 5.0X10+4 mg/L at 25 °C; 50 mg/mL at 25 °C; Solubility in water, g/100ml at 20 °C: 5.6
• Synonyms: Basilit B; Boracic Acid; Boric Acid; Boric Acid (B(OH)3); Borofax; Boron Trihydroxide; Bushwhacker; CB BORiD; Dia Flea-Mate; Dr.’s 1 Flea Terminator DF; Dr.’s 1 Flea Terminator DFPBO; Dr.’s 1 Flea Terminator DT; Dr.’s 1 Flea Terminator DTPBO; Entimad
• Vapor Pressure: 1.6X10-6 mm Hg at 25 °C (2.136X10-4 Pa); log P (in Pa) = 26.83 - 9094/T where T is deg K; Vapor pressure at 20 °C: negligible
• PubChem Compound: 7628
• Last Modified: Nov 11 2021